N-[(2-methoxyphenyl)methyl]-2-[3-oxo-5-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-2H-imidazo[1,2-c]quinazolin-2-yl]acetamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-[3-oxo-5-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-2H-imidazo[1,2-c]quinazolin-2-yl]acetamide
• InChI: InChI=1S/C29H24N6O4S/c1-39-23-11-5-2-8-18(23)16-30-25(36)15-22-28(38)35-27(32-22)20-9-3-4-10-21(20)33-29(35)40-17-19-14-26(37)34-13-7-6-12-24(34)31-19/h2-14,22H,15-17H2,1H3,(H,30,36)
• InChI Key: VLPPQRJDMMLCRB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CC2C(=O)N3C(=N2)C4=CC=CC=C4N=C3SCC5=CC(=O)N6C=CC=CC6=N5
• Molecular Formula: C29H24N6O4S
• Molecular Weight: 552.6 g/mol

Description

N-[(2-methoxyphenyl)methyl]-2-[3-oxo-5-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-2H-imidazo[1,2-c]quinazolin-2-yl]acetamide is a useful research compound. Its molecular formula is C29H24N6O4S and its molecular weight is 552.61. The purity is usually 95%.
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Scientific Research Applications

Molecular Design and Binding Affinities

Research has focused on the design and synthesis of novel compounds, including imidazo[1,2-a]pyridines and purine-thioacetamide derivatives, for their potential applications in understanding and targeting receptor-ligand interactions. For example, the design and synthesis of 2-phenylimidazo[1,2-a]pyridines have explored their role as melatonin receptor ligands, indicating their utility in investigating sleep disorders and circadian rhythm disruptions (El Kazzouli et al., 2011).

Imaging and Diagnostic Applications

Compounds with similar structures have been synthesized for potential use in positron emission tomography (PET) imaging, aiding in the visualization of specific cellular or molecular processes. For instance, carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives have been prepared as potential PET tracers for imaging of nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1), showcasing the role of similar compounds in diagnostic imaging (Gao, Wang, & Zheng, 2016).

Anticancer Research

Several studies have synthesized and evaluated compounds with related structures for their anticancer properties. For example, certain derivatives have been synthesized and tested for in vitro cytotoxic activity against cancer cell lines, demonstrating the potential of these compounds in anticancer research (Al-Sanea et al., 2020). Another study focused on substituted 2-[(2-Oxo-2H-[1,2,4]triazino[2,3-c]quinazolin-6-yl)thio]acetamides with thiazole and thiadiazole fragments, evaluating their cytotoxicity and anticancer activity, thereby contributing to the development of new anticancer agents (Kovalenko et al., 2012).

Antimicrobial and Antibacterial Studies

Compounds within this structural family have also been explored for their antimicrobial and antibacterial activities. Novel synthesis approaches have led to compounds that undergo testing for their effectiveness against various bacterial strains, contributing to the search for new antibacterial agents (Hamdi et al., 2012).